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Compound of Interest

Compound Name: lanthelliformisamine A TFA
CAS No.: 1643593-28-5
Cat. No.: B608035
Get Quote
. J

Executive Summary

lanthelliformisamine A is a bioactive marine alkaloid originally isolated from the sponge
Suberea ianthelliformis (formerly lanthella sp.). Chemically, it is a conjugate of a brominated
tyrosine derivative and the polyamine spermine. It is most commonly supplied and utilized in
research as the Trifluoroacetate (TFA) salt due to the purification methods (HPLC with TFA
modifiers) used to isolate the cationic polyamine.

Key Characteristics:
e Chemical Class: Bromotyrosine-derived polyamine alkaloid.
e Core Scaffold: (E)-3,5-dibromo-4-methoxycinnamic acid linked to spermine.

+ Primary Application: Antibiotic enhancer (adjuvant) for resistant Gram-negative bacteria (e.g.,
Pseudomonas aeruginosa).[1]

o Stereochemistry: Achiral (excluding alkene geometry).
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Chemical Structure Elucidation
Molecular Identity

lanthelliformisamine A is the mono-amide formed between (E)-3-(3,5-dibromo-4-
methoxyphenyl)acrylic acid and spermine.

Property Data

(E)-N-(3-((4-((3-
IUPAC Name aminopropyl)amino)butyl)amino)propyl)-3-(3,5-
dibromo-4-methoxyphenyl)acrylamide

Free Base Formula

Typicall
TFA Salt Formula (Typically
)
Molecular Weight 520.31 g/mol (Free Base)
Appearance White solid or stable brown gum (as TFA salt)

Structural Connectivity

The molecule consists of two distinct domains:

e The Headgroup: A 3,5-dibromo-4-methoxycinnamoyl moiety. This lipophilic headgroup is
responsible for membrane insertion and affinity.

e The Tail: A spermine chain (

-triprotonated in the TFA salt form). The polyamine tail provides cationic charge at
physiological pH, facilitating interaction with negatively charged bacterial membranes.

Structural Diagram (Graphviz)
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Caption: Modular connectivity of lanthelliformisamine A, highlighting the lipophilic headgroup
and hydrophilic polyamine tail.

Spectroscopic Signature (NMR Data)
The structure is validated by characteristic
NMR signals (in
or
).
* Aromatic Region: A singlet integrating to 2H (
ppm) confirms the symmetric 1,3,4,5-tetrasubstituted benzene ring.
+ Alkene Region: Two doublets with a large coupling constant (
Hz), confirming the (E)-configuration of the double bond.

e Polyamine Region:
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o A multiplet (

ppm, 12H) corresponding to the six methylene groups adjacent to nitrogen atoms.

o Multiplets (

ppm, 8H) corresponding to the central methylene groups of the propyl and butyl chains.

o This integration pattern (12H adjacent to N) is specific to spermine; spermidine would
show only 8H in this region.

Stereochemistry
Absolute Configuration

 Chirality: lanthelliformisamine A is achiral.
o The spermine backbone is symmetric and lacks stereocenters.
o The headgroup is planar.[2]
o Therefore, no optical rotation (

) is observed, and no chiral resolution is required during synthesis.

Geometric Isomerism[5]

o Alkene Geometry: The double bond in the cinnamoyl linker exists strictly in the (E)-
configuration (trans).

o This is confirmed by the

coupling constant of ~16 Hz.

o The (Z)-isomer is not observed naturally but can be formed via photo-isomerization;
however, the bioactive natural product is the (E)-isomer.

Synthesis & Derivatization
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The synthesis of lanthelliformisamine A TFA is straightforward and modular, allowing for the
generation of high-purity material for biological testing.

Synthetic Protocol

e Headgroup Preparation:

[e]

Starting Material: 3,5-dibromo-4-hydroxybenzaldehyde.

o

Methylation: Reaction with Mel/K2CQO3 to form 3,5-dibromo-4-methoxybenzaldehyde.

[¢]

Wittig Reaction: Reaction with (ethoxycarbonylmethylene)triphenylphosphorane yields the
ethyl ester of the cinnamic acid (exclusively E-isomer).

[¢]

Hydrolysis: LiIOH hydrolysis affords (E)-3-(3,5-dibromo-4-methoxyphenyl)acrylic acid.
e Coupling:
o Activation: The acid is activated using NHS (N-hydroxysuccinimide) and EDC, or HATU.

o Amidation: The activated ester is reacted with excess spermine (to favor mono-acylation
over bis-acylation).

o Purification: The crude mixture is purified via preparative RP-HPLC using a
water/acetonitrile gradient with 0.1% Trifluoroacetic Acid (TFA).[3]

e Salt Formation:

o Lyophilization of the HPLC fractions yields lanthelliformisamine A as the TFA salt.

Handling the TFA Salt

 Solubility: Highly soluble in water, methanol, and DMSO due to the polycationic nature.

 Stability: Stable as a solid or in DMSO solution at -20°C for months. Avoid repeated freeze-
thaw cycles.

» Stoichiometry: The free amines in the spermine tail are protonated. Expect a stoichiometry of
roughly 3 TFA molecules per lanthelliformisamine A molecule.
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Pharmacological Profile[1][7][8]
Mechanism of Action

lanthelliformisamine A acts as an antibiotic enhancer (adjuvant) rather than a direct antibiotic. It
potentiates the activity of conventional antibiotics (like doxycycline and ciprofloxacin) against
resistant Gram-negative bacteria.

 Membrane Permeabilization: The amphiphilic structure allows the lipophilic head to insert
into the bacterial outer membrane, while the cationic tail disrupts the packing of
lipopolysaccharides (LPS). This increases membrane permeability, allowing other antibiotics
to enter the cell.

« Efflux Pump Inhibition: Evidence suggests it may interfere with RND-type efflux pumps,
preventing the expulsion of antibiotics.

ioloaical

Target Organism Activity Type Metric
Pseudomonas aeruginosa Biofilm Inhibition MIC ~ 35-50 uM
Staphylococcus aureus Bactericidal IC50 ~ 6.8 uM
] o Restores Doxycycline
P. aeruginosa (MDR) Potentiation o
sensitivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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